Cas no 2034508-66-0 (2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide)

• Product Name: 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide
• CAS No: 2034508-66-0
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6205078
• PubChem ID: 119099344
• Update Time: 2025-06-29

2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide
• 2-(3-methoxyphenyl)-N-[3-(3-methyl-1,2-oxazol-5-yl)propyl]acetamide
• 2-(3-methoxyphenyl)-N-(3-(3-methylisoxazol-5-yl)propyl)acetamide
• 2034508-66-0
• AKOS026687278
• F6216-0242

• Inchi： 1S/C16H20N2O3/c1-12-9-15(21-18-12)7-4-8-17-16(19)11-13-5-3-6-14(10-13)20-2/h3,5-6,9-10H,4,7-8,11H2,1-2H3,(H,17,19)
• InChI Key： KEXGIPRIFTTXCC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCCNC(CC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide

Introduction to 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide (CAS No. 2034508-66-0)

2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide, identified by its CAS number 2034508-66-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

The structural composition of this compound includes a 3-methoxyphenyl group, which is a common moiety in many bioactive molecules known for their interaction with biological targets. The presence of this group suggests possible affinities with enzymes or receptors that are modulated by methoxy-substituted aromatic compounds. Additionally, the N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide moiety introduces a heterocyclic ring system, which is frequently employed in drug design to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater precision. Studies have indicated that the 3-methyl-1,2-oxazole ring may serve as a key pharmacophore, contributing to the compound's ability to modulate specific biological pathways. This has sparked interest in exploring its potential applications in treating various diseases, particularly those involving inflammatory or neurodegenerative processes.

In the realm of medicinal chemistry, the synthesis of derivatives of 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide has been a focus of numerous research groups. The structural flexibility offered by the acetamide functional group allows for further modifications that could enhance pharmacokinetic properties or improve therapeutic efficacy. For instance, alterations to the side chain or the aromatic ring can fine-tune the compound's solubility, metabolic stability, and target specificity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research suggests that molecules incorporating the oxazole scaffold may exhibit inhibitory activity against certain enzymes or receptors implicated in conditions such as cancer, autoimmune disorders, and central nervous system disorders. The 3-methoxyphenyl group further enhances this potential by providing a scaffold for selective binding interactions.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies on derivatives of 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide have shown promising results in models of inflammation and pain management. These studies have highlighted the compound's ability to interact with inflammatory pathways without significant off-target effects, making it a valuable candidate for further development.

From a synthetic chemistry perspective, the preparation of 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide presents an intriguing challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the desired framework efficiently and with high yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in assembling the key structural motifs.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new molecular entities with therapeutic potential. Compounds like 2-(3-methoxyphenyl)-N-3-(3-methyl-1,2-oxazol-5-yl)propylacetamide represent a cornerstone of this effort, offering a starting point for further innovation. By leveraging cutting-edge technologies in drug discovery and molecular design, scientists are optimistic about unlocking new treatments for a wide range of diseases.

The future directions for research on this compound are multifaceted. Investigating its mechanism of action at a molecular level will provide critical insights into how it interacts with biological systems. Additionally, exploring its potential as a lead compound for drug development will involve optimizing its chemical structure through medicinal chemistry approaches.

In conclusion,2-(3-methoxyphenyl)-N-3-(3-methyl-1,2 oxazol 5 yl) propylacetamide (CAS No 2034508 66 0) stands as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities Its investigation not only advances our understanding of drug design principles but also opens new avenues for therapeutic intervention in various medical conditions